1-Nitro-3-(trinitromethyl)benzene
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Description
1-Nitro-3-(trifluoromethyl)benzene (C₇H₄F₃NO₂) is a nitro-substituted aromatic compound featuring a nitro (-NO₂) group and a trifluoromethyl (-CF₃) group in the meta position. It is synthesized via reactions such as the trifluoromethylation of nitrobenzene derivatives (e.g., using acetonylacetone as a reagent) and purified via flash chromatography . Key physical properties include a boiling point of 202.8°C, density of 1.4357 g/cm³, and solubility in organic solvents like ethanol and ether, while being insoluble in water .
Properties
CAS No. |
71156-14-4 |
|---|---|
Molecular Formula |
C7H4N4O8 |
Molecular Weight |
272.13 g/mol |
IUPAC Name |
1-nitro-3-(trinitromethyl)benzene |
InChI |
InChI=1S/C7H4N4O8/c12-8(13)6-3-1-2-5(4-6)7(9(14)15,10(16)17)11(18)19/h1-4H |
InChI Key |
UPZHSWSXXYMIPR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Nitro-3-(trinitromethyl)benzene can be synthesized through a multi-step nitration process. The nitration of benzene derivatives typically involves the use of concentrated nitric acid and sulfuric acid as catalysts. The process requires careful control of temperature and reaction conditions to ensure the selective introduction of nitro groups .
Industrial Production Methods: Industrial production of 1-Nitro-3-(trinitromethyl)benzene involves large-scale nitration processes. These processes are optimized for yield and purity, often employing continuous flow reactors and advanced separation techniques to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions: 1-Nitro-3-(trinitromethyl)benzene undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to introduce additional nitro groups or other functional groups.
Reduction: Reduction reactions can convert the nitro groups to amino groups, leading to the formation of different derivatives.
Substitution: Electrophilic aromatic substitution reactions can occur, allowing
Comparison with Similar Compounds
Structural and Functional Group Comparisons
The following table summarizes key structural analogs of 1-nitro-3-(trifluoromethyl)benzene and their substituents:
| Compound Name | Substituent | Molecular Formula | CAS Number | Key Functional Features |
|---|---|---|---|---|
| 1-Nitro-3-(trifluoromethyl)benzene | -CF₃ | C₇H₄F₃NO₂ | 98-46-4 | Electron-withdrawing -CF₃, meta-nitro |
| 1-Nitro-3-(trichloromethyl)benzene | -CCl₃ | C₇H₄Cl₃NO₂ | 709-58-0 | Strongly electron-withdrawing -CCl₃ |
| 1-Nitro-3-((E)-2-nitrovinyl)benzene | -CH=CH-NO₂ | C₈H₆N₂O₄ | N/A | Conjugated nitrovinyl group |
| 1-Nitro-3-(pentafluorosulfanyl)benzene | -SF₅ | C₆H₃F₅NO₂S | N/A | Electron-deficient -SF₅ group |
| 2,4,6-Trinitrotoluene (TNT) | -CH₃, -NO₂ (ortho/para) | C₇H₅N₃O₆ | 118-96-7 | High explosive, three nitro groups |
Physical Properties
Data from the CRC Handbook of Chemistry and Physics and other sources:
Key Observations :
- Electron-withdrawing effects : -CF₃ and -CCl₃ substituents lower electron density at the aromatic ring, enhancing stability but reducing reactivity in electrophilic substitutions compared to -CH₃ in TNT .
- Solubility : -CF₃ and -CCl₃ derivatives show similar solubility profiles but differ in volatility due to molecular weight and halogen size .
Spectroscopic and Analytical Data
- 1-Nitro-3-((E)-2-nitrovinyl)benzene (): IR: Peaks at 1694 cm⁻¹ (C=O stretch) and 1521 cm⁻¹ (NO₂ asymmetric stretch). ¹H NMR: δ 7.51–8.28 ppm (aromatic and vinyl protons). ESI-MS: m/z 195 (M+1) .
Comparison: Nitrovinyl derivatives exhibit additional conjugation (C=C-NO₂), reflected in distinct UV-Vis and IR spectra compared to -CF₃ analogs .
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